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Compound of Interest

Compound Name: L-Galacturonic acid

Cat. No.: B017724

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nomenclature and
stereochemistry of L-Galacturonic acid. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug development and
related fields who require a precise understanding of this important biomolecule.

Nomenclature

L-Galacturonic acid is a sugar acid and a stereoisomer of the more common D-Galacturonic
acid.[1] As a uronic acid, it is structurally related to L-galactose, where the primary alcohol at
carbon 6 has been oxidized to a carboxylic acid.[2][3]

The systematic and common nomenclature for L-Galacturonic acid is summarized in the table
below.
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Data Point Value

(2R,3S,4R,5S)-2,3,4,5-tetrahydroxy-6-

Systematic (IUPAC) Name ) )
oxohexanoic acid

Common Name L-Galacturonic acid

CAS Number 108729-78-8[1][4]

Molecular Formula CeH1007[1]

Molecular Weight 194.14 g/mol [1]
Stereochemistry

The stereochemistry of L-Galacturonic acid is defined by the spatial arrangement of its
hydroxyl groups. Being the L-enantiomer, its stereochemical configuration is the mirror image of
D-Galacturonic acid at all chiral centers. This relationship is crucial for its biological activity and
recognition by enzymes.

The stereochemical configuration of L-Galacturonic acid can be represented in both its open-
chain (Fischer projection) and cyclic (Haworth projection) forms.

Fischer Projection

The Fischer projection is a two-dimensional representation of a three-dimensional organic
molecule. For L-Galacturonic acid, the carbon chain is depicted vertically with the most
oxidized carbon (the carboxyl group) at the top. The horizontal lines represent bonds projecting
out of the plane of the paper, while vertical lines represent bonds projecting into the plane.

Fischer Projection of L-Galacturonic Acid.

Haworth Projection

In aqueous solution, L-Galacturonic acid exists predominantly in a cyclic hemiacetal form,
which is represented by the Haworth projection. The pyranose (six-membered ring) form is the
most stable. The cyclization occurs between the aldehyde group at C1 and the hydroxyl group
at C5, creating a new chiral center at C1, known as the anomeric carbon. This gives rise to two
anomers: a-L-Galacturonic acid and (3-L-Galacturonic acid.
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In the Haworth projection for an L-sugar, the CH20H group (or in this case, the COOH group) is
positioned below the plane of the ring. The a-anomer is defined as having the hydroxyl group
on the anomeric carbon (C1) on the opposite side of the ring from the C5 substituent (COOH),
while the B-anomer has it on the same side.

Haworth Projections of L-Galacturonic Acid.

Experimental Protocols for Stereochemical
Determination

The determination of the stereochemistry of uronic acids like L-Galacturonic acid is critical for
their characterization. A combination of analytical techniques is typically employed.

General Workflow for Stereochemical Analysis

The following diagram illustrates a general workflow for the isolation and stereochemical
characterization of a uronic acid from a natural source.
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Workflow for Stereochemical Determination.

Key Experimental Methodologies

» Polarimetry: This technique measures the rotation of plane-polarized light by a chiral
compound in solution. The specific rotation is a characteristic physical property. While a
specific value for L-Galacturonic acid is not readily available in the literature, it would be
expected to have the same magnitude but opposite sign to that of D-Galacturonic acid.
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o Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) using a chiral stationary phase can be used to separate enantiomers
and determine the enantiomeric purity of a sample.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (*H, 13C) and two-
dimensional (e.g., COSY, HSQC, HMBC, NOESY) NMR experiments are powerful tools for
elucidating the complete structure and relative stereochemistry of a molecule. The coupling
constants and nuclear Overhauser effects (NOES) provide information about the spatial
arrangement of atoms.

e Mass Spectrometry (MS): While MS itself does not directly provide stereochemical
information, it is used to determine the molecular weight and fragmentation pattern, which
aids in the identification of the compound. When coupled with a chiral separation method
(LC-MS or GC-MS), it becomes a powerful tool for stereochemical analysis.

Logical Relationships in Nomenclature and
Stereochemistry

The nomenclature and stereochemical descriptors of L-Galacturonic acid are logically
interconnected, as illustrated in the following diagram.
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Relationships in L-Galacturonic Acid Nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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